1-tert-butyl-5-(trifluoromethyl)-1H-pyrazole

• CAS RN: 1269292-12-7
• Molecular Formula: C8H11F3N2
• Molecular Weight: 192.18 g/mol
• IUPAC Name: 1-tert-butyl-5-(trifluoromethyl)pyrazole
• InChI: InChI=1S/C8H11F3N2/c1-7(2,3)13-6(4-5-12-13)8(9,10)11/h4-5H,1-3H3
• InChI Key: LEPWZTSAQXDORG-UHFFFAOYSA-N
• SMILES: CC(C)(C)N1C(=CC=N1)C(F)(F)F
• synonyms: 1-TERT-BUTYL-5-(TRIFLUOROMETHYL)-1H-PYRAZOLE

Description

1-tert-butyl-5-(trifluoromethyl)-1H-pyrazole is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has a unique structure that makes it useful for a variety of purposes, including as a building block for the synthesis of other compounds, as well as for its potential biological activity.

Mechanism of Action

The mechanism of action of 1-tert-butyl-5-(trifluoromethyl)-1H-pyrazole is not fully understood, but it is believed to involve interactions with specific biological targets. Some studies have suggested that this compound may have potential as a modulator of certain enzymes or receptors.
Biochemical and Physiological Effects:
Studies have shown that 1-tert-butyl-5-(trifluoromethyl)-1H-pyrazole may have a variety of biochemical and physiological effects, including potential anti-inflammatory and analgesic properties. This compound has also been shown to have potential as a therapeutic agent for certain diseases, such as cancer.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 1-tert-butyl-5-(trifluoromethyl)-1H-pyrazole for lab experiments is its unique structure, which makes it useful for a variety of purposes. However, this compound also has some limitations, including its potential toxicity and the need for specialized equipment and expertise to handle it safely.

Future Directions

There are numerous potential future directions for research involving 1-tert-butyl-5-(trifluoromethyl)-1H-pyrazole. Some of these include:
1. Further exploration of the compound's potential biological activity and mechanisms of action.
2. Development of new synthetic methods for producing this compound and related derivatives.
3. Investigation of the compound's potential therapeutic applications, particularly in the treatment of cancer and other diseases.
4. Exploration of the compound's potential as a tool for studying specific biological targets or pathways.
5. Investigation of the compound's potential as a building block for the synthesis of other compounds with potential biological activity.
In conclusion, 1-tert-butyl-5-(trifluoromethyl)-1H-pyrazole is a promising compound with a wide range of potential applications in scientific research. Further exploration of its properties and potential uses is likely to yield important insights and discoveries in a variety of fields.

Synthesis Methods

The synthesis of 1-tert-butyl-5-(trifluoromethyl)-1H-pyrazole can be achieved through a variety of methods, including the reaction of 1-tert-butyl-3,5-dimethyl-1H-pyrazole with trifluoromethyl iodide in the presence of a base such as potassium carbonate. Other methods involve the reaction of various substituted pyrazoles with trifluoromethylating agents.

Scientific Research Applications

1-tert-butyl-5-(trifluoromethyl)-1H-pyrazole has been the subject of numerous scientific studies due to its potential applications in various fields of research. One of the most promising areas of research involves the use of this compound as a building block for the synthesis of other compounds, particularly those with potential biological activity.